Cas no 98904-43-9 (P-TERPHENYL-D14)
P-TERPHENYL-D14 structure
Product Name:P-TERPHENYL-D14
CAS No:98904-43-9
MF:C18H14
MW:244.390028476715
CID:1993404
PubChem ID:123128
Update Time:2025-04-21
P-TERPHENYL-D14 Chemical and Physical Properties
Names and Identifiers
-
- P-TERPHENYL-D14
- 1718-51-0
- 98904-43-9
- [2H14]Terphenyl
- p-Terphenyl-d14, analytical standard
- 4-Terphenyl-d14
- p-Terphenyl D14 500 microg/mL in Dichloromethane
- BAA71851
- 1,2,3,4,5-pentadeuterio-6-[2,3,5,6-tetradeuterio-4-(2,3,4,5,6-pentadeuteriophenyl)phenyl]benzene
- 1,1':4',1''-Terphenyl-2,2',2'',3,3',3'',4,4'',5,5',5'',6,6',6''-d14; p-Terphenyl-d14 (7CI,8CI); 4-Terphenyl-d14; p-Terphenyl D14
- 1,1':4',1''-Terphenyl-2,2',2'',3,3',3'',4,4'',5,5',5'',6,6',6''-d14
- p-Terphenyl-d14, 98 atom % D, 98% (CP)
- p-Terphenyl D14 1000 microg/mL in Acetone
- HY-W013973S
- D99668
- J-010764
- AS-82552
- 1,1':4',1''-Terphenyl-d14
- DTXSID5050399
- p-Terphenyl D14
- CS-0095799
- NS00126628
-
- Inchi: 1S/C18H14/c1-3-7-15(8-4-1)17-11-13-18(14-12-17)16-9-5-2-6-10-16/h1-14H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D,13D,14D
- InChI Key: XJKSTNDFUHDPQJ-WZAAGXFHSA-N
- SMILES: C1(C([2H])=C([2H])C(=C([2H])C=1[2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 244.197
- Monoisotopic Mass: 244.197
- Isotope Atom Count: 14
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: solid
- Density: 1.11
- Boiling Point: 400 °C at 760 mmHg
- Flash Point: 188.1 °C
- Refractive Index: 1.601
P-TERPHENYL-D14 Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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